molecular formula C24H24F2N2O2 B12312048 2-[[4-[(3-Fluorophenyl)methoxy]-3-[(3-fluorophenyl)methyl]phenyl]methylamino]propanamide

2-[[4-[(3-Fluorophenyl)methoxy]-3-[(3-fluorophenyl)methyl]phenyl]methylamino]propanamide

Cat. No.: B12312048
M. Wt: 410.5 g/mol
InChI Key: UMTZZFVIHQNLBC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chemical Structure and Properties The compound 2-[[4-[(3-Fluorophenyl)methoxy]-3-[(3-fluorophenyl)methyl]phenyl]methylamino]propanamide (CAS: 1000370-27-3) is a fluorinated aromatic derivative with the molecular formula C₂₄H₂�₄F₂N₂O₂ and a molecular weight of 410.456 g/mol . Its structure features a propanamide backbone substituted with a benzylamine group, which is further modified by dual 3-fluorophenylmethyl and 3-fluorophenylmethoxy moieties at the 3- and 4-positions of the central benzene ring (SMILES: C[C@H](NCc1ccc(OCc2cccc(F)c2)c(Cc3cccc(F)c3)c1)C(=O)N) . This configuration enhances lipophilicity compared to simpler analogs like safinamide (molecular weight: 302.34 g/mol) .

Friedel-Crafts alkylation for introducing the 3-fluorophenylmethyl group.

Etherification for the 3-fluorophenylmethoxy substitution.

Amide coupling to attach the propanamide moiety .
The compound is typically isolated with >95% purity via HPLC , though yields for structurally related compounds (e.g., hydroxamic acid derivatives) can be as low as 18% due to steric hindrance from fluorinated substituents .

The dual fluorophenyl groups may enhance blood-brain barrier penetration or receptor binding affinity compared to non-fluorinated analogs .

Properties

Molecular Formula

C24H24F2N2O2

Molecular Weight

410.5 g/mol

IUPAC Name

2-[[4-[(3-fluorophenyl)methoxy]-3-[(3-fluorophenyl)methyl]phenyl]methylamino]propanamide

InChI

InChI=1S/C24H24F2N2O2/c1-16(24(27)29)28-14-18-8-9-23(30-15-19-5-3-7-22(26)13-19)20(11-18)10-17-4-2-6-21(25)12-17/h2-9,11-13,16,28H,10,14-15H2,1H3,(H2,27,29)

InChI Key

UMTZZFVIHQNLBC-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)N)NCC1=CC(=C(C=C1)OCC2=CC(=CC=C2)F)CC3=CC(=CC=C3)F

Origin of Product

United States

Biological Activity

The compound 2-[[4-[(3-Fluorophenyl)methoxy]-3-[(3-fluorophenyl)methyl]phenyl]methylamino]propanamide is a synthetic molecule that has garnered attention in pharmacological research due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including relevant data, case studies, and research findings.

Chemical Structure and Properties

The molecular formula of the compound is C20H22F2N2OC_{20}H_{22}F_2N_2O, and it features a complex structure that includes fluorinated phenyl groups and an amide functional group. The presence of fluorine atoms is notable as they often enhance the biological activity of organic compounds.

Research indicates that compounds containing fluorinated phenyl groups can interact with various biological targets, affecting processes such as enzyme inhibition and receptor binding. Specifically, the trifluoromethyl group has been shown to increase the potency of drugs by enhancing their affinity for target proteins .

Anticancer Activity

Several studies have explored the anticancer properties of similar compounds. For instance, it has been observed that the introduction of fluorine in aromatic systems can significantly increase the inhibition of cancer cell proliferation. A study on related compounds demonstrated that they could inhibit the growth of various cancer cell lines, suggesting a potential role for 2-[[4-[(3-Fluorophenyl)methoxy]-3-[(3-fluorophenyl)methyl]phenyl]methylamino]propanamide in cancer therapy .

Enzyme Inhibition

The compound's ability to inhibit specific enzymes has also been a focus of research. For example, fluorinated compounds have been documented to inhibit reverse transcriptase, an enzyme critical for viral replication in retroviruses . This suggests that 2-[[4-[(3-Fluorophenyl)methoxy]-3-[(3-fluorophenyl)methyl]phenyl]methylamino]propanamide may possess antiviral properties.

Case Studies

  • In Vitro Studies : In vitro assays have shown that similar fluorinated compounds exhibit significant cytotoxicity against human cancer cell lines such as HeLa and MCF-7. The mechanism was attributed to the induction of apoptosis via mitochondrial pathways .
  • Animal Models : Animal studies have indicated that administration of related compounds leads to reduced tumor sizes in xenograft models. These findings support the hypothesis that 2-[[4-[(3-Fluorophenyl)methoxy]-3-[(3-fluorophenyl)methyl]phenyl]methylamino]propanamide could be effective in vivo .

Data Table: Biological Activity Overview

Activity TypeObserved EffectReference
AnticancerInhibition of cell proliferation
Enzyme InhibitionPotential inhibition of reverse transcriptase
CytotoxicityInduction of apoptosis

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Purity/Yield Pharmacological Target
Target Compound C₂₄H₂₄F₂N₂O₂ 410.456 Dual 3-fluorophenylmethyl/methoxy >95% (HPLC) Unknown (Potential MAO-B)
Safinamide C₁₇H₁₉FN₂O₂ 302.343 Single 3-fluorophenylmethoxy >98% MAO-B (IC₅₀: 98 nM)
Ethyl 2-(4-((2-(4-(3-(3-fluorophenyl)... C₂₃H₂₃FN₄O₃S 498.2 [M+H]⁺ Ureido-thiazole-piperazine 87.7% yield Kinase/Receptor modulation
3-[(4-Chloro-2-fluoro-3-hydroxy-phe... C₁₇H₁₅Cl₂F₂N₂O₃ 404.9 [M+H]⁺ Chloro/fluoro-hydroxyphenyl, hydroxamic acid 18% yield Metalloprotease inhibition

Pharmacological and Functional Differences

Safinamide (MAO-B Selectivity) :

  • Lacks the 3-fluorophenylmethyl group, reducing steric bulk and enabling higher MAO-B selectivity (5,918-fold over MAO-A) .
  • Clinically approved for Parkinson’s disease due to reversible inhibition and dopamine-sparing effects .

Ureido-Thiazole Derivatives (e.g., 10a–10c) :

  • Feature thiazole and piperazine moieties, which confer kinase inhibitory activity (e.g., EGFR, VEGFR) .
  • Higher yields (87–90%) due to optimized synthetic routes but lower CNS penetration compared to the target compound .

Hydroxamic Acid Derivatives (e.g., Compound 12) :

  • Hydroxamate group enables zinc-binding for metalloprotease inhibition (e.g., MMPs, astacin) but suffers from poor bioavailability .

Dual Fluorophenyl-Substituted Analogs: The target compound’s dual 3-fluorophenyl groups likely enhance lipophilicity (predicted logP: ~3.5 vs.

Preparation Methods

Reaction Mechanism and Reagent Selection

The synthesis begins with the reductive alkylation of 4-(3-fluorobenzyloxy)-3-(3-fluorobenzyl)benzaldehyde with (S)-2-aminopropanamide. Sodium triacetoxy borohydride (STAB) is preferred over sodium cyanoborohydride due to its higher selectivity and reduced toxicity. STAB facilitates the formation of the secondary amine bond at 25–30°C in THF, achieving yields of 88–92%.

Key Reaction Conditions:

  • Solvent: THF or dichloromethane
  • Temperature: 25–30°C
  • Molar Ratio: 1:1.2 (aldehyde to amine)
  • Base: Triethylamine or sodium carbonate.

Intermediate Isolation

Post-reaction, the intermediate (S)-2-[[4-[(3-fluorophenyl)methoxy]-3-[(3-fluorophenyl)methyl]phenyl]methylamino]propanamide is isolated via solvent extraction. Ethyl acetate is employed for its high partition coefficient, enabling >95% recovery. Sodium sulfate is added to remove residual moisture, ensuring stability during subsequent steps.

Purification and Crystallization Techniques

Solvent-Anti-Solvent Crystallization

Crystallization is critical for achieving pharmaceutical-grade purity. A mixture of acetone and n-heptane (1:1 v/v) at 40–45°C induces nucleation, followed by cooling to 0–5°C to maximize yield. This method reduces dimer impurities to <0.02% and enhances particle size uniformity (D90 < 35 µm).

Optimized Crystallization Parameters:

Parameter Value
Solvent Acetone:n-heptane (1:1)
Temperature 40–45°C → 0–5°C
Stirring Time 2–3 hours
Purity Post-Crystallization 99.91% (HPLC)

Methanesulfonate Salt Formation

To improve bioavailability, the free base is treated with methanesulfonic acid in ethyl acetate at 55–60°C. This step achieves a stoichiometric 1:1 salt ratio, with a final purity of 99.94% and particle size distribution of D(0.5) = 8.0 µm.

Comparative Analysis of Synthetic Routes

Method A: STAB-Mediated Reductive Alkylation (Patent WO2019167085A1)

  • Yield: 88%
  • Purity: 99.93% (HPLC)
  • Advantages: Avoids toxic cyanide reagents; scalable to >100 kg batches.

Method B: Sodium Cyanoborohydride Protocol (Patent US8076515B2)

  • Yield: 78%
  • Purity: 99.5% (HPLC)
  • Drawbacks: Requires stringent cyanide waste management; limited to small-scale synthesis.

Method C: Hybrid Approach with TBAB Catalyst

  • Yield: 85%
  • Purity: 99.8% (HPLC)
  • Innovation: Uses tetrabutylammonium bromide (TBAB) to enhance reaction kinetics in toluene.

Impurity Control and Analytical Validation

Dibenzyl Derivative Mitigation

The primary impurity, (S)-2-[3-(3-fluorobenzyl)-4-(3-fluorobenzyloxy)-benzylamino]-propanamide, is controlled to <0.03% via:

  • Temperature Modulation: Maintaining ≤30°C during reductive alkylation.
  • Solvent Polarity Adjustment: High-polarity solvents (e.g., THF) suppress dimerization.

HPLC Analytical Methods

  • Column: C18 (250 mm × 4.6 mm, 5 µm)
  • Mobile Phase: Acetonitrile:phosphate buffer (pH 3.0) (60:40)
  • Detection: UV at 254 nm
  • Retention Time: 12.3 minutes (main compound); 14.1 minutes (dibenzyl impurity).

Industrial Scalability and Environmental Considerations

Solvent Recovery Systems

Ethyl acetate and THF are recycled via distillation, reducing waste by 70%. A closed-loop system achieves ≥98% solvent recovery, aligning with green chemistry principles.

Waste Stream Management

  • Aqueous Waste: Treated via neutralization (pH 6.5–7.5) and biological digestion.
  • Solid Waste: Incinerated at >1000°C to decompose fluorinated byproducts.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.